Cas no 71350-16-8 (O-(but-3-en-2-yl)hydroxylamine hydrochloride)
O-(but-3-en-2-yl)hydroxylamine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Hydroxylamine,O-(1-methyl-2-propen-1-yl)-, hydrochloride (1:1)
- O-(1-METHYL-ALLYL)-HYDROXYLAMINE HYDROCHLORIDE
- O-but-3-en-2-ylhydroxylamine,hydrochloride
- O-(But-3-en-2-yl)hydroxylamine hydrochloride
- O-(3-Buten-2-yl)hydroxylamine Hydrochloride
- O-(1-METHYL-ALLYL)-HYDROXYLAMINE HCL
- O-(3-Buten-2-yl)hydroxylamine HCl
- 4429AJ
- SY039116
- AK550274
- O-but-3-en-2-ylhydroxylamine;hydrochloride
- O-But-3-en-2-ylhydroxylamine--hydrogen chloride (1/1)
- O-(but-3-en-2-yl)hydroxylamine hydrochloride
-
- MDL: MFCD09838140
- Inchi: 1S/C4H9NO.ClH/c1-3-4(2)6-5;/h3-4H,1,5H2,2H3;1H
- InChI Key: XHWRUHZKMMUWFG-UHFFFAOYSA-N
- SMILES: Cl.O(C(C=C)C)N
Computed Properties
- Exact Mass: 123.04500
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 44.8
- Topological Polar Surface Area: 35.2
Experimental Properties
- PSA: 35.25000
- LogP: 1.95350
O-(but-3-en-2-yl)hydroxylamine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB482737-250 mg |
O-(1-Methyl-allyl)-hydroxylamine HCl; . |
71350-16-8 | 250mg |
€310.60 | 2023-05-18 | ||
| abcr | AB482737-1 g |
O-(1-Methyl-allyl)-hydroxylamine HCl; . |
71350-16-8 | 1g |
€697.00 | 2023-05-18 | ||
| Apollo Scientific | OR471531-250mg |
O-(3-Buten-2-yl)hydroxylamine hydrochloride |
71350-16-8 | 97% | 250mg |
£215.00 | 2025-02-20 | |
| Apollo Scientific | OR471531-1g |
O-(3-Buten-2-yl)hydroxylamine hydrochloride |
71350-16-8 | 97% | 1g |
£535.00 | 2025-02-20 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | O51900-100mg |
O-(But-3-en-2-yl)hydroxylamine hydrochloride |
71350-16-8 | 100mg |
¥696.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | O51900-250mg |
O-(But-3-en-2-yl)hydroxylamine hydrochloride |
71350-16-8 | 250mg |
¥1126.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | O51900-1g |
O-(But-3-en-2-yl)hydroxylamine hydrochloride |
71350-16-8 | 1g |
¥3376.0 | 2021-09-08 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | O833777-100mg |
O-(1-METHYL-ALLYL)-HYDROXYLAMINE HYDROCHLORIDE |
71350-16-8 | 95% | 100mg |
¥620.10 | 2022-09-01 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 20R1382S-1g |
O-(1-Methyl-allyl)-hydroxylamine hydrochloride |
71350-16-8 | 97% | 1g |
3375.21CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 20R1382S-5g |
O-(1-Methyl-allyl)-hydroxylamine hydrochloride |
71350-16-8 | 97% | 5g |
8463.46CNY | 2021-05-08 |
O-(but-3-en-2-yl)hydroxylamine hydrochloride Related Literature
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
Additional information on O-(but-3-en-2-yl)hydroxylamine hydrochloride
Research Brief on O-(but-3-en-2-yl)hydroxylamine hydrochloride (CAS: 71350-16-8) in Chemical Biology and Pharmaceutical Applications
O-(but-3-en-2-yl)hydroxylamine hydrochloride (CAS: 71350-16-8) has emerged as a versatile building block in chemical biology and pharmaceutical research, particularly in the synthesis of bioactive molecules and drug discovery. Recent studies highlight its utility as a key intermediate for the preparation of hydroxylamine-containing compounds, which play crucial roles in metalloenzyme inhibition, nitric oxide regulation, and targeted covalent drug design. The compound's unique structural features, including the reactive hydroxylamine group and the alkene moiety, enable diverse chemical transformations that are valuable for medicinal chemistry applications.
In 2023-2024, significant advances have been reported in the application of 71350-16-8 for developing covalent inhibitors targeting cysteine proteases and kinases. A Nature Chemical Biology publication demonstrated its use in creating selective inhibitors for SARS-CoV-2 main protease through a novel hydroxylamine warhead strategy. The research team at Scripps Research Institute utilized O-(but-3-en-2-yl)hydroxylamine hydrochloride to develop irreversible inhibitors with improved pharmacokinetic properties, achieving nanomolar potency against viral replication.
The synthetic utility of this compound has been expanded through recent methodological developments. A Journal of Medicinal Chemistry paper (2024) described a palladium-catalyzed cross-coupling approach that enables direct incorporation of the hydroxylamine functionality into complex molecular architectures. This breakthrough addresses previous challenges in handling hydroxylamine derivatives and opens new possibilities for structure-activity relationship studies in drug discovery programs.
From a safety and handling perspective, updated studies in Chemical Research in Toxicology (2023) provide new insights into the stability profile of 71350-16-8 under various conditions. The research confirms that while the hydrochloride salt form offers improved handling characteristics compared to free hydroxylamines, proper storage at -20°C under inert atmosphere is recommended for long-term stability. These findings have important implications for industrial-scale applications in pharmaceutical manufacturing.
Emerging applications in chemical biology include the use of O-(but-3-en-2-yl)hydroxylamine hydrochloride as a precursor for bioorthogonal probes. A recent ACS Chemical Biology study demonstrated its utility in creating hydroxylamine-based chemical reporters for protein labeling, enabling new approaches to study protein dynamics in live cells. The alkene functionality serves as an additional handle for further modifications through thiol-ene click chemistry.
Looking forward, the unique properties of 71350-16-8 position it as a valuable tool for developing next-generation covalent drugs and chemical probes. Ongoing research focuses on expanding its applications in targeted protein degradation and activity-based protein profiling. The compound's commercial availability from major chemical suppliers has increased significantly in 2024, reflecting growing demand from both academic and industrial research communities.
71350-16-8 (O-(but-3-en-2-yl)hydroxylamine hydrochloride) Related Products
- 2229643-23-4(O-(hex-3-en-2-yl)hydroxylamine)
- 71960-87-7(Hydroxylamine, O-(1-methyl-2-propenyl)-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)